(3R*,4R*)-1-[3-(benzyloxy)benzyl]-4-(4-morpholinyl)-3-piperidinol

• IUPAC Name: (3R,4R)-4-morpholin-4-yl-1-[(3-phenylmethoxyphenyl)methyl]piperidin-3-ol
• InChI: InChI=1S/C23H30N2O3/c26-23-17-24(10-9-22(23)25-11-13-27-14-12-25)16-20-7-4-8-21(15-20)28-18-19-5-2-1-3-6-19/h1-8,15,22-23,26H,9-14,16-18H2/t22-,23-/m1/s1
• InChI Key: QDDXMHSJPNJRGA-DHIUTWEWSA-N
• Canonical SMILES: C1CN(CC(C1N2CCOCC2)O)CC3=CC(=CC=C3)OCC4=CC=CC=C4
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1N2CCOCC2)O)CC3=CC(=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C23H30N2O3
• Molecular Weight: 382.5 g/mol

Description

(3R*,4R*)-1-[3-(benzyloxy)benzyl]-4-(4-morpholinyl)-3-piperidinol, also known as BZP, is a synthetic compound that belongs to the class of piperazines. BZP has been extensively studied for its potential use in scientific research due to its unique chemical properties and pharmacological effects.

Mechanism of Action

(3R*,4R*)-1-[3-(benzyloxy)benzyl]-4-(4-morpholinyl)-3-piperidinol acts as a potent agonist of the serotonin and dopamine receptors in the brain, leading to the release of these neurotransmitters. This results in various physiological and biochemical effects, including increased heart rate, blood pressure, and body temperature.
Biochemical and Physiological Effects:
(3R*,4R*)-1-[3-(benzyloxy)benzyl]-4-(4-morpholinyl)-3-piperidinol has been shown to produce a range of physiological and biochemical effects in animal models and in vitro studies. These effects include increased locomotor activity, decreased food intake, and altered sleep patterns. (3R*,4R*)-1-[3-(benzyloxy)benzyl]-4-(4-morpholinyl)-3-piperidinol has also been shown to produce neurotoxic effects, particularly in high doses.

Advantages and Limitations for Lab Experiments

(3R*,4R*)-1-[3-(benzyloxy)benzyl]-4-(4-morpholinyl)-3-piperidinol has several advantages as a research tool, including its potency and selectivity for specific receptors in the brain. However, its use is limited by its potential for neurotoxicity and the lack of information on its long-term effects.

Future Directions

Further research is needed to fully understand the mechanisms of action of (3R*,4R*)-1-[3-(benzyloxy)benzyl]-4-(4-morpholinyl)-3-piperidinol and its potential uses in scientific research. Possible future directions include investigating its effects on other neurotransmitter systems and exploring its potential therapeutic applications for various neurological disorders. Additionally, more studies are needed to determine the long-term effects of (3R*,4R*)-1-[3-(benzyloxy)benzyl]-4-(4-morpholinyl)-3-piperidinol use and its potential for addiction.

Synthesis Methods

The synthesis of (3R*,4R*)-1-[3-(benzyloxy)benzyl]-4-(4-morpholinyl)-3-piperidinol involves the reaction of 3-(benzyloxy)benzyl chloride with 4-(4-morpholinyl)piperidine in the presence of a base such as sodium hydroxide. The resulting product is then purified using various techniques such as chromatography to obtain pure (3R*,4R*)-1-[3-(benzyloxy)benzyl]-4-(4-morpholinyl)-3-piperidinol.

Scientific Research Applications

(3R*,4R*)-1-[3-(benzyloxy)benzyl]-4-(4-morpholinyl)-3-piperidinol has been used in various scientific research studies, particularly in the field of neuroscience. Its unique chemical structure and pharmacological effects make it a valuable tool for investigating the mechanisms of action of neurotransmitters such as serotonin and dopamine in the brain.